Cas no 4221-98-1 ((R)-a-Phellandrene (Technical Grade))

• Product Name: (R)-a-Phellandrene (Technical Grade)
• CAS No: 4221-98-1
• MF: C₁₀H₁₆
• MW: 136.234043121338
• MDL: MFCD00062988
• CID: 330113
• PubChem ID: 87572166
• Update Time: 2025-04-19

(R)-a-Phellandrene (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexadiene,2-methyl-5-(1-methylethyl)-, (5R)-
• (-)-alpha-Phellandrene
• (-)-5-Isopropyl-2-Methyl-1,3-Cyclohexadiene
• (-)-P-MENTHA-1,5-DIENE
• (R)-(?)-α-Phellandrene
• PHELLANDRENE, R-(-)-alpha-(AS)
• R-(-)-alpha-Phellandrene
• (-)-&alpha
• (-)-α-Phellandrene
• (R)-(-)-alpha-Phellandrene
• (R)-(-)-α-Phellandrene
• (R)-a-Phellandrene (Technical Grade)

• MDL： MFCD00062988
• Inchi： 1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4-6,8,10H,7H2,1-3H3
• InChI Key： OGLDWXZKYODSOB-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(C)=CC1)C

Computed Properties

• Exact Mass: 136.12500
• Monoisotopic Mass: 136.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: Oily substance
• Density: 0.844 g/mL at 20 °C(lit.)
• Boiling Point: 175°C
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.475
• PSA: 0.00000
• LogP: 3.16480
• Solubility: Insoluble in water, soluble in ether
• Merck: 7200
• Specific Rotation: D20 -217°
• Optical Activity: [α]20/D −225±5°, c = 10% in diethyl ether

(R)-a-Phellandrene (Technical Grade) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H317
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P272-P280-P302+P352+P333+P313+P362+P364-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 2319 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• FLUKA BRAND F CODES：23
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons